Cas no 1261881-67-7 (4'-Methylsulfanyl-4-(trifluoromethoxy)biphenyl)
4'-Methylsulfanyl-4-(trifluoromethoxy)biphenyl is a biphenyl derivative featuring a methylsulfanyl group at the 4'-position and a trifluoromethoxy substituent at the 4-position. This compound is of interest in synthetic and medicinal chemistry due to its unique electronic and steric properties imparted by the sulfur and trifluoromethoxy functionalities. The methylsulfanyl group enhances reactivity in cross-coupling reactions, while the trifluoromethoxy moiety contributes to increased lipophilicity and metabolic stability, making it valuable in the design of bioactive molecules. Its well-defined structure and functional group compatibility make it a versatile intermediate for pharmaceuticals, agrochemicals, and advanced material applications.
1261881-67-7 structure
Product Name:4'-Methylsulfanyl-4-(trifluoromethoxy)biphenyl
CAS No:1261881-67-7
MF:C14H11F3OS
MW:284.296753168106
CID:4991984
Update Time:2025-06-08
4'-Methylsulfanyl-4-(trifluoromethoxy)biphenyl Chemical and Physical Properties
Names and Identifiers
-
- 4'-Methylsulfanyl-4-(trifluoromethoxy)biphenyl
-
- Inchi： 1S/C14H11F3OS/c1-19-13-8-4-11(5-9-13)10-2-6-12(7-3-10)18-14(15,16)17/h2-9H,1H3
- InChI Key： JXAIXCUKVJNXLN-UHFFFAOYSA-N
- SMILES： S(C)C1C=CC(=CC=1)C1C=CC(=CC=1)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 266
- XLogP3: 5.2
- Topological Polar Surface Area: 34.5
4'-Methylsulfanyl-4-(trifluoromethoxy)biphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011009972-250mg |
4'-Methylsulfanyl-4-(trifluoromethoxy)biphenyl |
1261881-67-7 | 97% | 250mg |
484.80 USD | 2021-07-05 | |
| Alichem | A011009972-500mg |
4'-Methylsulfanyl-4-(trifluoromethoxy)biphenyl |
1261881-67-7 | 97% | 500mg |
798.70 USD | 2021-07-05 | |
| Alichem | A011009972-1g |
4'-Methylsulfanyl-4-(trifluoromethoxy)biphenyl |
1261881-67-7 | 97% | 1g |
1,534.70 USD | 2021-07-05 |
4'-Methylsulfanyl-4-(trifluoromethoxy)biphenyl Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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